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Demethylsonchifolin Demethylsonchifolin
Brand Name: Vulcanchem
CAS No.: 956384-55-7
VCID: VC0131692
InChI: InChI=1S/C20H24O6/c1-5-12(3)19(23)25-16-10-14(18(21)22)8-6-7-11(2)9-15-17(16)13(4)20(24)26-15/h5,8-9,15-17H,4,6-7,10H2,1-3H3,(H,21,22)/b11-9+,12-5-,14-8+/t15-,16-,17+/m1/s1
SMILES: CC=C(C)C(=O)OC1CC(=CCCC(=CC2C1C(=C)C(=O)O2)C)C(=O)O
Molecular Formula: C20H24O6
Molecular Weight: 360.406

Demethylsonchifolin

CAS No.: 956384-55-7

Reference Standards

VCID: VC0131692

Molecular Formula: C20H24O6

Molecular Weight: 360.406

Demethylsonchifolin - 956384-55-7

CAS No. 956384-55-7
Product Name Demethylsonchifolin
Molecular Formula C20H24O6
Molecular Weight 360.406
IUPAC Name (3aR,4R,6E,10E,11aR)-10-methyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylic acid
Standard InChI InChI=1S/C20H24O6/c1-5-12(3)19(23)25-16-10-14(18(21)22)8-6-7-11(2)9-15-17(16)13(4)20(24)26-15/h5,8-9,15-17H,4,6-7,10H2,1-3H3,(H,21,22)/b11-9+,12-5-,14-8+/t15-,16-,17+/m1/s1
Standard InChIKey IOPBGRHISQTQKP-AAUAWEGASA-N
SMILES CC=C(C)C(=O)OC1CC(=CCCC(=CC2C1C(=C)C(=O)O2)C)C(=O)O
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Last Modified Aug 20 2021
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